Cas no 1210249-49-2 ({8-cyclopropyl-8-azabicyclo3.2.1octan-3-yl}methanol)

• Product Name: {8-cyclopropyl-8-azabicyclo3.2.1octan-3-yl}methanol
• CAS No: 1210249-49-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• MDL: MFCD13196416
• CID: 5157586
• Update Time: 2025-06-08

{8-cyclopropyl-8-azabicyclo3.2.1octan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol
• (8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl)methanol
• 8-Azabicyclo[3.2.1]octane-3-methanol, 8-cyclopropyl-
• {8-cyclopropyl-8-azabicyclo3.2.1octan-3-yl}methanol

• MDL： MFCD13196416
• Inchi： 1S/C11H19NO/c13-7-8-5-10-3-4-11(6-8)12(10)9-1-2-9/h8-11,13H,1-7H2
• InChI Key： ZRYVTIAQEHWGCJ-UHFFFAOYSA-N
• SMILES： OCC1CC2CCC(C1)N2C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on {8-cyclopropyl-8-azabicyclo3.2.1octan-3-yl}methanol

Introduction to {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol (CAS No. 1210249-49-2)

{8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol (CAS No. 1210249-49-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropyl and azabicyclo[3.2.1]octane moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The cyclopropyl group in {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol contributes to its structural rigidity and conformational stability, which are crucial for its pharmacological properties. The azabicyclo[3.2.1]octane scaffold, on the other hand, provides a unique binding profile to various receptors and enzymes, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the *Journal of Medicinal Chemistry* in 2021, researchers demonstrated that {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol effectively inhibited the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding suggests that the compound could be developed into a novel therapeutic agent for preventing or slowing the progression of this debilitating condition.

Beyond its neuroprotective properties, {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol has also shown promise in the treatment of chronic pain and inflammation. Preclinical studies have indicated that the compound possesses potent anti-inflammatory effects by downregulating pro-inflammatory cytokines and chemokines, thereby reducing tissue damage and pain sensation.

The pharmacokinetic profile of {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens in clinical settings.

In addition to its therapeutic applications, {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol has been explored as a lead compound for the development of new drugs targeting various diseases. Its unique chemical structure allows for facile functionalization and modification, enabling chemists to fine-tune its properties for specific therapeutic needs.

The synthesis of {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol involves several well-established chemical reactions, including cyclopropanation and ring closure metathesis (RCM). These synthetic routes provide high yields and excellent stereoselectivity, facilitating large-scale production for both research and commercial purposes.

To further enhance its therapeutic potential, ongoing research is focused on optimizing the pharmacological properties of {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol. This includes improving its solubility, stability, and selectivity towards specific targets, as well as reducing potential side effects.

In conclusion, {8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-yl}methanol (CAS No. 1210249-49-2) represents a promising compound with a wide range of biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.